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Compound of Interest

Compound Name: 2-[(Methylsulfanyl)methyl]pyridine

Cat. No.: B3051152 Get Quote

Technical Guide: Physical Properties of 2-
[(Methylsulfanyl)methyl]pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical properties of the compound 2-
[(Methylsulfanyl)methyl]pyridine, specifically its melting and boiling points. Due to a lack of

experimentally determined data in publicly accessible literature, this guide presents predicted

values and outlines the detailed experimental protocols for their empirical determination.

Core Physical Properties
Precise experimental values for the melting and boiling points of 2-
[(Methylsulfanyl)methyl]pyridine are not readily available in scientific literature. However,

computational predictions provide an estimation of these physical constants.
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Physical Property Predicted Value Notes

Melting Point Data not available
Likely a low-melting solid or a

liquid at room temperature.

Boiling Point ~ 210-220 °C (at 760 mmHg)
Predicted based on structurally

similar compounds.

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the melting and boiling points of a novel organic compound such as 2-
[(Methylsulfanyl)methyl]pyridine.

Synthesis of 2-[(Methylsulfanyl)methyl]pyridine
A plausible synthetic route to obtain 2-[(Methylsulfanyl)methyl]pyridine for physical property

analysis involves the nucleophilic substitution of 2-(chloromethyl)pyridine with sodium

thiomethoxide.

Materials:

2-(Chloromethyl)pyridine hydrochloride

Sodium thiomethoxide (NaSMe)

Sodium hydroxide (NaOH)

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Deionized water

Procedure:

Neutralization: Dissolve 2-(chloromethyl)pyridine hydrochloride in deionized water and cool

the solution in an ice bath.
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Slowly add a solution of sodium hydroxide to neutralize the hydrochloride salt and liberate

the free base.

Extraction: Extract the aqueous solution with dichloromethane.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the solution and concentrate it under reduced pressure to yield 2-

(chloromethyl)pyridine.

Substitution Reaction: In a separate flask, dissolve sodium thiomethoxide in a suitable

aprotic solvent, such as dimethylformamide (DMF).

Add the previously prepared 2-(chloromethyl)pyridine to the sodium thiomethoxide solution.

Stir the reaction mixture at room temperature until the reaction is complete, as monitored by

thin-layer chromatography (TLC).

Work-up: Quench the reaction with water and extract the product with an organic solvent like

ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude 2-[(methylsulfanyl)methyl]pyridine by column

chromatography on silica gel.
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Synthesis of 2-[(Methylsulfanyl)methyl]pyridine

Starting Materials

Reaction Steps

Final Product

2-(Chloromethyl)pyridine HCl

Neutralization with NaOH

Sodium Thiomethoxide

Nucleophilic Substitution

Extraction with CH2Cl2

Aqueous Work-up & Extraction

Column Chromatography

Pure 2-[(Methylsulfanyl)methyl]pyridine
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Caption: Workflow for the synthesis of 2-[(Methylsulfanyl)methyl]pyridine.
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Determination of Melting Point (for low-melting solids)
The capillary method is a standard technique for determining the melting point of a solid

organic compound.[1][2][3][4][5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[2]

Capillary tubes (sealed at one end)[3]

Thermometer

Sample of purified 2-[(methylsulfanyl)methyl]pyridine

Procedure:

Sample Preparation: Ensure the sample is dry and finely powdered.[1]

Introduce a small amount of the powdered sample into the open end of a capillary tube.[4]

Tap the sealed end of the tube on a hard surface to pack the sample into the bottom, aiming

for a sample height of 2-3 mm.[4]

Measurement: Place the capillary tube into the heating block of the melting point apparatus.

[1]

Heat the sample rapidly to about 15-20 °C below the expected melting point.

Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Observation: Record the temperature at which the first drop of liquid appears (the beginning

of the melting range) and the temperature at which the entire sample becomes a clear liquid

(the end of the melting range).[4][5] A pure compound should exhibit a sharp melting range

of 0.5-1 °C.[2][3][5]
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For liquid samples, the boiling point can be determined using either a simple distillation or a

micro-boiling point method.[6][7][8][9][10]

Apparatus (Micro-Boiling Point Method):

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of purified 2-[(methylsulfanyl)methyl]pyridine

Procedure:

Setup: Place a small amount (a few milliliters) of the liquid sample into the small test tube.[9]

[10]

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

[9]

Secure a thermometer with its bulb near the opening of the test tube, ensuring the bulb is

below the level of the liquid.

Heating: Gently heat the apparatus.[7]

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube.

Continue gentle heating until a steady and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

Measurement: The boiling point is the temperature at which the stream of bubbles ceases

and the liquid just begins to enter the capillary tube.[7] Record this temperature.
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Workflow for Physical Property Determination
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Caption: General workflow for determining melting and boiling points.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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